4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-6-methyl-2-(3-pyridinyl)quinoline

• IUPAC Name: (2,6-dimethylpiperidin-1-yl)-(6-methyl-2-pyridin-3-ylquinolin-4-yl)methanone
• InChI: InChI=1S/C23H25N3O/c1-15-9-10-21-19(12-15)20(13-22(25-21)18-8-5-11-24-14-18)23(27)26-16(2)6-4-7-17(26)3/h5,8-14,16-17H,4,6-7H2,1-3H3
• InChI Key: MCUPYBVLYFAJMI-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(N1C(=O)C2=CC(=NC3=C2C=C(C=C3)C)C4=CN=CC=C4)C
• Molecular Formula: C23H25N3O
• Molecular Weight: 359.5 g/mol

Description

4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-6-methyl-2-(3-pyridinyl)quinoline, also known as DMQX, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a non-competitive antagonist of the ionotropic glutamate receptor, which is involved in the regulation of synaptic transmission in the central nervous system.

Mechanism of Action

4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-6-methyl-2-(3-pyridinyl)quinoline acts as a non-competitive antagonist of the ionotropic glutamate receptor, binding to a site on the receptor that is distinct from the glutamate binding site. This results in a decrease in the activity of the receptor, which can have a variety of physiological and pathological effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the inhibition of glutamate-induced currents in neurons and the modulation of synaptic transmission in the central nervous system. It has also been shown to have potential therapeutic effects in animal models of neurological disorders such as epilepsy and stroke.

Advantages and Limitations for Lab Experiments

One advantage of 4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-6-methyl-2-(3-pyridinyl)quinoline is its potent and selective activity as a glutamate receptor antagonist, which makes it a valuable tool for studying the role of glutamate receptors in various physiological and pathological processes. However, its use in lab experiments is limited by its potential toxicity and the need for careful dosing and administration.

Future Directions

There are several potential future directions for research on 4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-6-methyl-2-(3-pyridinyl)quinoline, including the development of more potent and selective glutamate receptor antagonists, the investigation of its potential therapeutic effects in human clinical trials, and the exploration of its potential use in the treatment of neurological disorders such as epilepsy and stroke. Additionally, further studies are needed to fully understand the biochemical and physiological effects of this compound and its potential mechanisms of action.

Scientific Research Applications

4-[(2,6-dimethyl-1-piperidinyl)carbonyl]-6-methyl-2-(3-pyridinyl)quinoline has been extensively studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to be a potent and selective antagonist of the ionotropic glutamate receptor, which is involved in the regulation of synaptic transmission in the central nervous system. This makes it a valuable tool for studying the role of glutamate receptors in various physiological and pathological processes.